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Compound of Interest

Compound Name: 4-Methylphthalic anhydride

Cat. No.: B102405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylphthalic anhydride (4-MPA), with the CAS Number 19438-61-0, is an aromatic

dicarboxylic anhydride.[1] It serves as a pivotal intermediate in the synthesis of a variety of

organic compounds, ranging from polymers to agrochemicals.[2][3][4] Its structure, featuring a

reactive anhydride group and a methyl-substituted benzene ring, makes it a versatile building

block in organic chemistry. This guide provides a comprehensive overview of its properties,

synthesis, and key applications, with a focus on experimental details relevant to a research and

development setting.

Chemical and Physical Properties
4-Methylphthalic anhydride is a white to off-white or yellowish crystalline solid at room

temperature.[5] It is sensitive to moisture and should be stored accordingly.[3] Key quantitative

properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 19438-61-0 [1][2]

Molecular Formula C₉H₆O₃ [1]

Molecular Weight 162.14 g/mol [1]

Appearance
White to yellow-orange

crystalline powder or flakes
[5]

Melting Point 88 - 93 °C [6]

Boiling Point 295 °C (at 760 mmHg) [2]

140-142 °C (at 12 mmHg)

Density ~1.26 g/cm³ (estimate) [2]

Vapor Pressure 0.00157 mmHg at 25°C [2]

Solubility

Insoluble in water. Soluble in

chloroform, acetone, ethanol,

and toluene.

[1]

InChI Key
ZOXBWJMCXHTKNU-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Characterization of 4-methylphthalic anhydride is routinely performed using standard

spectroscopic methods.

Infrared (IR) Spectroscopy: The IR spectrum prominently displays strong carbonyl stretching

bands characteristic of an acid anhydride, typically around 1850 cm⁻¹ and 1770 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show signals for the aromatic protons (in the 7-8

ppm region) and a singlet for the methyl group protons (around 2.5 ppm).
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¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbons, aromatic

carbons, and the methyl carbon.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound (m/z = 162.14).[7]

Detailed spectroscopic data can be accessed through public databases such as the NIST

WebBook and PubChem.[7][8]

Synthesis and Experimental Protocols
The synthesis of 4-methylphthalic anhydride is typically achieved through a two-step process

involving a Diels-Alder reaction followed by an aromatization/dehydrogenation step.

Logical Workflow for Synthesis
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Step 1: Diels-Alder Reaction

Step 2: Aromatization (Dehydrogenation)

Isoprene

4-Methyl-1,2,3,6-tetrahydrophthalic anhydride (4-MTPA)Heat
(55-100°C)

Maleic Anhydride

Bromine (Br₂)

4-Methylphthalic Anhydride (4-MPA)

Heat
(135-145°C)

Catalyst
(e.g., DMF, Pyridine)

4-MTPA
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Reaction with Amines (R-NH₂)

Reaction with Alcohols (R-OH)

4-Methylphthalic
Anhydride

Amic Acid Intermediate

+ R-NH₂

Monoester Carboxylic Acid

+ R-OH

N-Substituted
4-Methylphthalimide

Heat (-H₂O)

Polyester
(with Diols/Polyols)

+ Diol/Polyol
Heat (-H₂O)
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Synthesize Novel
4-Methylphthalimide Derivative

Full Chemical Characterization
(NMR, MS, Purity)

Primary Bioactivity Screen
(e.g., Anti-proliferative Assay)

Hit Identification

No Activity
(End)

Inactive

Secondary Assays
(e.g., Anti-inflammatory, Anti-angiogenic)

Active

Lead Optimization
(SAR Studies)

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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